N-(3,4-dichlorophenyl)-3-hydroxyazetidine-1-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-hydroxyazetidine-1-carboxamide
• InChI: InChI=1S/C10H10Cl2N2O2/c11-8-2-1-6(3-9(8)12)13-10(16)14-4-7(15)5-14/h1-3,7,15H,4-5H2,(H,13,16)
• InChI Key: VETYULIPJCVCGC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC(=C(C=C2)Cl)Cl)O
• Molecular Formula: C10H10Cl2N2O2
• Molecular Weight: 261.10 g/mol

Description

N-(3,4-dichlorophenyl)-3-hydroxyazetidine-1-carboxamide, also known as S-2474, is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been utilized in the synthesis of heterocyclic compounds, demonstrating its utility in the creation of novel chemical entities. For instance, it has been used in reactions with aldehydes and hydrogen cyanide to produce α-hydroxyalkyldiphenyl-s-triazines and 4-arylmethylidenamino-2,5-diphenyloxazoles, highlighting its versatility in organic synthesis (HarukiEiichi et al., 1968).

Pharmacological Applications

• Research on structurally related compounds has explored their potential in pharmacology, such as monoamine oxidase B inhibitors with significant potency and selectivity, offering insights into therapeutic applications for neurodegenerative diseases (N. Tzvetkov et al., 2014).
• Another study focused on the synthesis of functionalized amino acid derivatives, revealing compounds with promising cytotoxicity against various cancer cell lines, suggesting the potential for designing new anticancer agents (Vivek Kumar et al., 2009).

Materials Science and Antimicrobial Activities

• In materials science, the derivatives of related compounds have been investigated for their antiallergy activities in rat models, contributing to the development of new antiallergy agents (K. D. Hargrave et al., 1983).
• The antimicrobial properties of certain derivatives have also been examined, with studies demonstrating significant activity against biofilm-forming bacterial strains, indicating their potential as novel antimicrobial agents with antibiofilm properties (Carmen Limban et al., 2011).